Cas no 71526-83-5 (1-Butanone,4-chloro-1-(4-ethylphenyl)-)

• Product Name: 1-Butanone,4-chloro-1-(4-ethylphenyl)-
• CAS No: 71526-83-5
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 572360
• PubChem ID: 98743
• Update Time: 2025-04-19

1-Butanone,4-chloro-1-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,4-chloro-1-(4-ethylphenyl)-
• 4-chloro-1-(4-ethylphenyl)butan-1-one
• 4-chloro-4'-ethylbutyrophenone
• 4-CHLORO-1-(4-ETHYLPHENYL)-1-BUTANONE
• 4-Chloro-1-(4-ethyl-phenyl)-butan-1-one
• AC1L40E4
• AC1Q3UJZ
• AG-G-80377
• CTK5D4513
• NSC163134
• SureCN3689140
• PTKKOYFXSPTUGB-UHFFFAOYSA-N
• NSC-163134
• SCHEMBL3689140
• 71526-83-5
• NS00037240
• NSC 163134
• EINECS 275-597-6
• AKOS000346089
• DTXSID90221767
• 3-chloropropyl 4-ethylphenyl ketone

• Inchi： 1S/C12H15ClO/c1-2-10-5-7-11(8-6-10)12(14)4-3-9-13/h5-8H,2-4,9H2,1H3
• InChI Key： PTKKOYFXSPTUGB-UHFFFAOYSA-N
• SMILES： ClCCCC(C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 210.08125
• Monoisotopic Mass: 210.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 333.3°C at 760 mmHg
• Flash Point: 182.8°C
• Refractive Index: 1.516
• PSA: 17.07
• LogP: 3.45070